Vat Orange 1, Solubilized
Overview
Description
Vat Orange 1, Solubilized is an orange-hue synthetic anthraquinone vat dye. It is primarily used in the textile industry for dyeing cellulosic fibers such as cotton. The compound is known for its excellent color fastness properties, making it a popular choice for industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions: . The process involves the reaction of Dibenzpyrenequinone with bromine in the presence of a suitable solvent.
Industrial Production Methods: In industrial settings, Vat Orange 1 is often solubilized to improve its application in dyeing processes. The solubilization process typically involves the reaction of Vat Orange 1 with sulfur trioxide in a continuous reactor, followed by neutralization with sodium hydroxide .
Chemical Reactions Analysis
Types of Reactions: Vat Orange 1 undergoes several types of chemical reactions, including:
Reduction: The dye is reduced to its leuco form using reducing agents such as sodium dithionite.
Oxidation: The leuco form is then oxidized back to its original insoluble form upon exposure to air.
Common Reagents and Conditions:
Reducing Agents: Sodium dithionite is commonly used to reduce Vat Orange 1 to its leuco form.
Oxidizing Agents: Atmospheric oxygen is typically used to oxidize the leuco form back to the insoluble dye.
Major Products Formed: The major product formed from these reactions is the insoluble form of Vat Orange 1, which is intensely colored and exhibits high color fastness .
Scientific Research Applications
Vat Orange 1 has several scientific research applications, including:
Organic Electronics: It is used in the fabrication of organic field effect transistors due to its favorable electronic properties.
Textile Industry: The dye is extensively used for dyeing cellulosic fibers, providing excellent color fastness.
Analytical Chemistry: Vat Orange 1 is used as a standard dye in various analytical techniques.
Mechanism of Action
The mechanism of action of Vat Orange 1 involves its reduction to the leuco form, which is soluble in water. This leuco form can penetrate the fibers of the material being dyed. Upon exposure to air, the leuco form is oxidized back to the insoluble dye, which is then fixed within the fibers, providing a durable and vibrant color .
Comparison with Similar Compounds
- Vat Orange 3
- Vat Orange 9
- Vat Red 10
- Vat Violet 13
- Vat Blue 1
Uniqueness: Vat Orange 1 is unique due to its specific hue and excellent color fastness properties. Unlike some other vat dyes, it provides a vibrant orange color that is highly resistant to fading and washing .
Properties
CAS No. |
1324-15-8 |
|---|---|
Molecular Formula |
C24H12Br2O8S2.2Na |
Molecular Weight |
0 |
Origin of Product |
United States |
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